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Compound of Interest

N,N-
Compound Name:
Dimethylbenzenesulfonamide-d2

Cat. No.: B15558063

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and characterization of N,N-
Dimethylbenzenesulfonamide-d2. This deuterated analog of N,N-
Dimethylbenzenesulfonamide is a valuable tool in medicinal chemistry and drug metabolism
studies, offering a means to investigate kinetic isotope effects and elucidate metabolic
pathways. This document outlines a potential synthetic route, detailed experimental protocols,
and the expected analytical characterization of the final compound.

Synthetic Pathway

The synthesis of N,N-Dimethylbenzenesulfonamide-d2 can be achieved through a two-step
process starting from commercially available benzenesulfonyl chloride. The proposed pathway
involves the reaction of benzenesulfonyl chloride with a deuterated source of dimethylamine to
introduce the deuterium labels.
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Benzenesulfonyl Chloride (Dimethylamine—de hydrochloridej Base (e.g., Triethylamine) (Solvent (e.g., Dichloromethane))
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Synthesis

Reactants Mixing
(Benzenesulfonyl chloride,
Dimethylamine-d6 HCI, Base)

Reaction
(Room Temperature, 12h)

Work-up
(Quenching, Extraction, Washing)

Purification
(Column Chromatography)

Analysis

Characterization

IH NMR, 2H NMR, 3C NMR Mass Spectrometry (MS) Infrared (IR) Spectroscopy

Final Product:
N,N-Dimethylbenzenesulfonamide-d2

Click to download full resolution via product page

¢ To cite this document: BenchChem. [Synthesis and Characterization of N,N-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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